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Compound of Interest

Compound Name: Acetamide,N-(cyclooctylmethyl)-

Cat. No.: B13821023

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for Acetamide, N-

(cyclooctylmethyl)-. The guidance provided herein is synthesized from safety data for the

parent compound, Acetamide, and other structurally related N-substituted acetamides. A

thorough risk assessment should be conducted before handling this compound.

Hazard Assessment: An In-Depth Analysis
Due to the absence of specific toxicological data for Acetamide, N-(cyclooctylmethyl)-, a

cautious approach is warranted. The hazard profile is inferred from the parent molecule,

Acetamide, and analogous N-alkylated acetamides.

The parent compound, Acetamide, is classified as a suspected carcinogen and can cause

irritation to the skin, eyes, and respiratory tract, with potential for liver damage upon chronic

exposure.[1][2][3] The introduction of the N-(cyclooctylmethyl) group increases the lipophilicity

of the molecule, which could potentially enhance its absorption through the skin.

Potential Hazards:
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Carcinogenicity: Acetamide is classified as a Group 2B possible human carcinogen by the

International Agency for Research on Cancer (IARC).[3][4][5] Therefore, Acetamide, N-

(cyclooctylmethyl)- should be handled as a potential carcinogen.

Skin and Eye Irritation: Like many amides, this compound is expected to be an irritant upon

contact with skin and eyes.[2][6]

Respiratory Tract Irritation: Inhalation of dust or aerosols may cause irritation to the

respiratory system.[1][2][6]

Harmful if Swallowed or Inhaled: Similar N-substituted acetamides are harmful if ingested or

inhaled.[6]

Organ Toxicity: The parent compound, Acetamide, has been shown to potentially damage

the liver.[1][2]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is crucial for minimizing exposure. The following table outlines

the recommended PPE for handling Acetamide, N-(cyclooctylmethyl)-.
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

preparing

solutions

Safety glasses

with side shields

or chemical

splash goggles.

[7]

Nitrile or

neoprene gloves.

Inspect gloves

for integrity

before use.[8]

Laboratory coat.

If not handled in

a fume hood, a

NIOSH-approved

respirator with a

particulate filter

(N95 or better) is

recommended.

[8][9]

Synthesizing or

purifying the

compound

Chemical splash

goggles and a

face shield.[8]

[10]

Double-gloving

with nitrile or

neoprene gloves.

Chemical-

resistant lab coat

or apron.

Work should be

conducted in a

certified chemical

fume hood.[4][8]

If a fume hood is

not available, a

full-face

respirator with

appropriate

cartridges is

necessary.[8]

Handling large

quantities (>10g)

Chemical splash

goggles and a

face shield.[8]

[10]

Heavy-duty nitrile

or neoprene

gloves.

Chemical-

resistant suit or

coveralls.[4]

A full-face

respirator with

appropriate

cartridges or a

powered air-

purifying

respirator

(PAPR).[10]

Cleaning spills Chemical splash

goggles and a

face shield.[8]

[10]

Heavy-duty nitrile

or neoprene

gloves.

Chemical-

resistant suit or

coveralls.[4]

A full-face

respirator with

appropriate

cartridges or a

self-contained

breathing
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apparatus

(SCBA) for large

spills.[1]

Safe Handling Workflow: A Step-by-Step Protocol
Adherence to a strict operational workflow is paramount for ensuring laboratory safety.
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Handling
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Conduct Risk Assessment

Gather and Inspect PPE
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Caption: Workflow for the safe handling of Acetamide, N-(cyclooctylmethyl)-.
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Emergency Procedures: Immediate and Decisive
Action
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[7] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[7] Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection.[2] For solid

spills, carefully sweep up the material to avoid generating dust and place it in a sealed

container for disposal.[5] For liquid spills, absorb with an inert material and place in a sealed

container for disposal. Ventilate the area and wash the spill site after material pickup is

complete.[4]

Disposal Plan: Responsible Waste Management
All waste containing Acetamide, N-(cyclooctylmethyl)- must be treated as hazardous waste.

Solid Waste: Collect solid waste, including contaminated PPE and weighing papers, in a

clearly labeled, sealed container.

Liquid Waste: Collect liquid waste in a labeled, sealed, and compatible waste container. Do

not mix with other waste streams unless compatibility has been confirmed.

Disposal: All waste must be disposed of through a licensed hazardous waste disposal

company.[5] Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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